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Compound of Interest

Compound Name: 3-Bromoindazole

Cat. No.: B152527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-
Bromoindazole, a key building block in medicinal chemistry and drug discovery. Due to a lack

of publicly available quantitative solubility data, this document focuses on its physicochemical

properties and provides detailed experimental protocols to enable researchers to generate

precise and reliable solubility data tailored to their specific applications.

Physicochemical Properties of 3-Bromoindazole
Understanding the fundamental physicochemical properties of a compound is crucial for

predicting its solubility behavior and for designing appropriate experimental protocols.

Property Value Source

Molecular Formula C₇H₅BrN₂ [1][2]

Molecular Weight 197.03 g/mol [1][2]

CAS Number 40598-94-5 [1][2]

Melting Point 143-147 °C [1]

Form Solid [1]

InChI Key
HTKXRTUKPXEALT-

UHFFFAOYSA-N
[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b152527?utm_src=pdf-interest
https://www.benchchem.com/product/b152527?utm_src=pdf-body
https://www.benchchem.com/product/b152527?utm_src=pdf-body
https://www.benchchem.com/product/b152527?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/717525
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoindazole
https://www.sigmaaldrich.com/US/en/product/aldrich/717525
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoindazole
https://www.sigmaaldrich.com/US/en/product/aldrich/717525
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoindazole
https://www.sigmaaldrich.com/US/en/product/aldrich/717525
https://www.sigmaaldrich.com/US/en/product/aldrich/717525
https://www.sigmaaldrich.com/US/en/product/aldrich/717525
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoindazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Data
While specific quantitative solubility data for 3-Bromoindazole in various organic solvents is

not readily available in public literature, its derivatives are noted to have good solubility in

solvents like anhydrous ethanol and dimethyl sulfoxide (DMSO).[3] The following table is

provided as a template for researchers to record experimentally determined solubility data.

Solvent
Temperature
(°C)

Solubility
(mg/mL)

Solubility
(mol/L)

Method

e.g., Ethanol 25
e.g., Shake-

Flask

e.g., DMSO 25
e.g., Shake-

Flask

e.g.,

Dichloromethane
25

e.g., Shake-

Flask

e.g., Acetone 25
e.g., Shake-

Flask

e.g., Acetonitrile 25
e.g., Shake-

Flask

e.g., Toluene 25
e.g., Shake-

Flask

e.g., Methanol 25
e.g., Shake-

Flask

Experimental Protocols for Solubility Determination
To obtain reliable and reproducible solubility data, standardized experimental protocols are

essential. The following sections detail the established methodologies for determining the

thermodynamic solubility of 3-Bromoindazole.

Thermodynamic Solubility Determination: The Shake-
Flask Method
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The shake-flask method is considered the gold standard for determining the thermodynamic

(equilibrium) solubility of a compound.[4][5]

Objective: To determine the maximum concentration of 3-Bromoindazole that can be

dissolved in a selection of organic solvents at equilibrium and a constant temperature.

Materials:

3-Bromoindazole (solid)

Selected organic solvents (e.g., ethanol, DMSO, acetone, etc.)

Vials with screw caps

Orbital shaker with temperature control

Centrifuge

Volumetric flasks and pipettes

Analytical balance

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Preparation: Add an excess amount of solid 3-Bromoindazole to a series of vials. The

presence of undissolved solid at the end of the experiment is crucial to ensure equilibrium

has been reached.[4][5]

Solvent Addition: Dispense a known volume of the selected organic solvent into each vial.

Equilibration: Seal the vials tightly to prevent solvent evaporation and place them in an

orbital shaker set to a constant temperature (e.g., 25°C or 37°C).[4] The vials should be

shaken for a sufficient period, typically 24-72 hours, to ensure that equilibrium is reached.[4]

[5]
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Phase Separation: After the incubation period, visually inspect the vials to confirm the

presence of undissolved solid. Centrifuge the vials at a high speed to pellet the remaining

solid.[4]

Sample Collection: Carefully withdraw a known volume of the clear supernatant without

disturbing the solid pellet.

Dilution: Dilute the supernatant with a suitable solvent to a concentration that falls within the

linear range of the analytical method to be used.

Analysis: Analyze the concentration of the diluted sample using a validated HPLC or UV-Vis

method.[4]

Calculation: Calculate the solubility of 3-Bromoindazole in the solvent, expressed in mg/mL

or mol/L.[4]

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the shake-flask solubility determination

method.

Preparation Equilibration Analysis

Add excess 3-Bromoindazole
to vials

Add known volume of
organic solvent

Seal vials and place in
orbital shaker (24-72h)

Centrifuge to pellet
undissolved solid Collect supernatant Dilute supernatant Analyze concentration

(HPLC/UV-Vis) Calculate solubility

Click to download full resolution via product page

Shake-Flask Solubility Determination Workflow

This guide provides the necessary framework for researchers to systematically determine the

solubility of 3-Bromoindazole in various organic solvents. The outlined experimental protocol,

when followed diligently, will yield high-quality, reliable data essential for applications in drug

development and chemical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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